Cas no 1261889-40-0 (5-(3-Chloro-4-methoxycarbonylphenyl)-3-trifluoromethylphenol)

5-(3-Chloro-4-methoxycarbonylphenyl)-3-trifluoromethylphenol is a specialized aromatic compound featuring a trifluoromethyl group and a chloro-methoxycarbonylphenyl substitution pattern. Its unique structure imparts advantageous properties, including enhanced stability and reactivity, making it valuable in synthetic chemistry applications. The presence of the trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, while the chloro and methoxycarbonyl functionalities offer versatile sites for further chemical modifications. This compound is particularly useful as an intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis, where precise functional group manipulation is required. Its well-defined molecular architecture ensures consistent performance in complex reactions, supporting high-purity outcomes in research and industrial processes.

5-(3-Chloro-4-methoxycarbonylphenyl)-3-trifluoromethylphenol structure

1261889-40-0 structure

Product Name:5-(3-Chloro-4-methoxycarbonylphenyl)-3-trifluoromethylphenol

CAS No:1261889-40-0

MF:C₁₅H₁₀ClF₃O₃

MW:330.686314105988

MDL:MFCD18316453

CID:2761483

PubChem ID:53222176

Update Time:2025-10-29

5-(3-Chloro-4-methoxycarbonylphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

- 1261889-40-0
- MFCD18316453
- 5-(3-Chloro-4-methoxycarbonylphenyl)-3-trifluoromethylphenol, 95%
- DTXSID30686750
- Methyl 3-chloro-3'-hydroxy-5'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylate
- 5-(3-CHLORO-4-METHOXYCARBONYLPHENYL)-3-TRIFLUOROMETHYLPHENOL
- 5-(3-Chloro-4-methoxycarbonylphenyl)-3-trifluoromethylphenol
- MDL： MFCD18316453
- Inchi： 1S/C15H10ClF3O3/c1-22-14(21)12-3-2-8(6-13(12)16)9-4-10(15(17,18)19)7-11(20)5-9/h2-7,20H,1H3
- InChI Key： VQWIMFFYLFNTTF-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=C(C=C(C(F)(F)F)C=1)O

Computed Properties

Exact Mass: 330.0270564Da
Monoisotopic Mass: 330.0270564Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 402
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 46.5Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322661-5 g	5-(3-Chloro-4-methoxycarbonylphenyl)-3-trifluoromethylphenol, 95%; .	1261889-40-0	95%	5g	€1159.00	2023-06-21
abcr	AB322661-5g	5-(3-Chloro-4-methoxycarbonylphenyl)-3-trifluoromethylphenol, 95%; .	1261889-40-0	95%	5g	€1159.00	2025-02-21